Cas no 775315-03-2 (N-(adamantan-1-yl)-2-chloro-N-(3-methoxyphenyl)methylacetamide)

• Product Name: N-(adamantan-1-yl)-2-chloro-N-(3-methoxyphenyl)methylacetamide
• CAS No: 775315-03-2
• MF: C₂₀H₂₆ClNO₂
• MW: 347.87894487381
• CID: 3107320
• PubChem ID: 3760805
• Update Time: 2025-10-29

N-(adamantan-1-yl)-2-chloro-N-(3-methoxyphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-1-adamantyl-2-chloro-N-(3-methoxybenzyl)acetamide
• N-(adamantan-1-yl)-2-chloro-N-(3-methoxyphenyl)methylacetamide
• DTXSID601140758
• SR-01000055949
• AKOS030698879
• 775315-03-2
• 2-Chloro-N-[(3-methoxyphenyl)methyl]-N-tricyclo[3.3.1.13,7]dec-1-ylacetamide
• N-(adamantan-1-yl)-2-chloro-N-[(3-methoxyphenyl)methyl]acetamide
• AGB31503
• EN300-10430
• SR-01000055949-1
• N-(1-adamantyl)-2-chloro-N-[(3-methoxyphenyl)methyl]acetamide
• G60029
• Z57008933

• Inchi： 1S/C20H26ClNO2/c1-24-18-4-2-3-14(8-18)13-22(19(23)12-21)20-9-15-5-16(10-20)7-17(6-15)11-20/h2-4,8,15-17H,5-7,9-13H2,1H3
• InChI Key： CLZPYDATKHVKSP-UHFFFAOYSA-N
• SMILES： ClCC(N(CC1C=CC=C(C=1)OC)C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 347.1652068Da
• Monoisotopic Mass: 347.1652068Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-(adamantan-1-yl)-2-chloro-N-(3-methoxyphenyl)methylacetamide

Professional Introduction to N-(adamantan-1-yl)-2-chloro-N-(3-methoxyphenyl)methylacetamide (CAS No. 775315-03-2)

N-(adamantan-1-yl)-2-chloro-N-(3-methoxyphenyl)methylacetamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 775315-03-2, represents a sophisticated molecular architecture that combines the rigidity of the adamantane core with functional groups that enhance its reactivity and potential applications in drug discovery and material science.

The structural features of N-(adamantan-1-yl)-2-chloro-N-(3-methoxyphenyl)methylacetamide make it a versatile intermediate in the synthesis of more complex molecules. The adamantane moiety, known for its exceptional stability and lipophilicity, provides a robust scaffold that can improve the pharmacokinetic properties of associated drugs. This characteristic is particularly valuable in the development of central nervous system (CNS) therapeutics, where blood-brain barrier penetration is a critical consideration.

The presence of a chloro substituent at the 2-position and a methoxy group on the phenyl ring introduces additional reactivity, enabling further functionalization through nucleophilic substitution or metal-catalyzed cross-coupling reactions. These transformations are pivotal in constructing novel pharmacophores, which are essential for developing drugs with improved efficacy and reduced side effects.

In recent years, there has been growing interest in leveraging computational methods to predict the biological activity of molecules like N-(adamantan-1-yl)-2-chloro-N-(3-methoxyphenyl)methylacetamide. Advanced molecular modeling techniques, including quantum mechanics-based simulations and machine learning algorithms, have enabled researchers to forecast binding affinities and identify potential therapeutic targets with remarkable accuracy. This approach has accelerated the drug discovery pipeline, allowing for more targeted and efficient development processes.

The compound's potential applications extend beyond pharmaceuticals into materials science. The adamantane core's rigidity and hydrophobicity make it an excellent candidate for designing supramolecular structures and self-assembling materials. These materials have applications in nanotechnology, catalysis, and even in the development of new types of polymers with tailored mechanical properties.

Recent studies have also explored the use of N-(adamantan-1-yl)-2-chloro-N-(3-methoxyphenyl)methylacetamide as a building block for designing photoactive molecules. The combination of electron-donating and withdrawing groups on the aromatic ring can modulate light absorption properties, making this compound useful in organic electronics and optoelectronic devices. Such applications are part of a broader trend toward developing sustainable and energy-efficient technologies.

The synthesis of N-(adamantan-1-yl)-2-chloro-N-(3-methoxyphenyl)methylacetamide involves multi-step organic reactions that require precise control over reaction conditions. Advances in synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, have streamlined these processes, making large-scale production more feasible. These innovations have not only improved yield but also reduced waste, aligning with the principles of green chemistry.

In conclusion, N-(adamantan-1-yl)-2-chloro-N-(3-methoxyphenyl)methylacetamide is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in drug discovery, materials science, and advanced technology development. As research continues to uncover new applications for this molecule, its importance in modern chemistry is likely to grow even further.